Cas no 827323-02-4 (Benzenesulfonamide, 4-[3-(4-fluorophenoxy)-1-piperidinyl]-)

• Product name: Benzenesulfonamide, 4-[3-(4-fluorophenoxy)-1-piperidinyl]-
• CAS No: 827323-02-4
• MF: C₁₇H₁₉FN₂O₃S
• MW: 350.407766580582
• CID: 684719
• PubChem ID: 71417520

Benzenesulfonamide, 4-[3-(4-fluorophenoxy)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[3-(4-fluorophenoxy)-1-piperidinyl]-
• 4-[3-(4-fluorophenoxy)piperidin-1-yl]benzenesulfonamide
• DTXSID50836856
• 4-[3-(4-Fluorophenoxy)piperidin-1-yl]benzene-1-sulfonamide
• 827323-02-4

• Inchi： InChI=1S/C17H19FN2O3S/c18-13-3-7-15(8-4-13)23-16-2-1-11-20(12-16)14-5-9-17(10-6-14)24(19,21)22/h3-10,16H,1-2,11-12H2,(H2,19,21,22)
• InChI Key： XPAQDNXXPNPLGU-UHFFFAOYSA-N
• SMILES： C1CC(CN(C1)C2=CC=C(C=C2)S(=O)(=O)N)OC3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 350.11004181g/mol
• Monoisotopic Mass: 350.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81Ų